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Compound of Interest

Compound Name: 6-Nitrobenzo[D]isoxazole

Cat. No.: B3028926 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Prudence
This document provides a comprehensive overview of the potential health and safety

considerations for 6-Nitrobenzo[d]isoxazole. It is crucial to understand that detailed

toxicological and safety data for this specific compound are not readily available in public

databases. Therefore, this guide has been constructed by extrapolating information from

structurally similar compounds, namely other nitro-substituted benzisoxazoles and related

heterocyclic compounds. The information herein should be treated as a precautionary guide,

and a thorough risk assessment should be conducted before any handling or use of 6-
Nitrobenzo[d]isoxazole.

Section 1: Chemical and Physical Identity
6-Nitrobenzo[d]isoxazole is a nitro-substituted heterocyclic compound. Its core structure, the

benzisoxazole ring, is a key moiety in various biologically active molecules. The presence of

the nitro group significantly influences its chemical reactivity and potential toxicological profile.
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Property Value Source

Molecular Formula C₇H₄N₂O₃ PubChem[1]

Molecular Weight 164.12 g/mol PubChem[1]

CAS Number 39835-08-0 PubChem[1]

Synonyms
6-Nitro-1,2-benzisoxazole, 6-

nitro-1,2-benzoxazole
PubChem[1]

Section 2: Hazard Identification and GHS
Classification (Inferred)
While a specific Globally Harmonized System (GHS) classification for 6-
Nitrobenzo[d]isoxazole is not established, by examining related compounds, we can infer a

potential hazard profile. For instance, analogous compounds like 3-Chloro-5-

nitrobenzo[d]isoxazole and other nitroaromatic compounds often exhibit the following hazards.

[2]

Potential GHS Pictograms:

Inferred Signal Word:Warning[2]

Inferred Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Inferred Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]
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P264: Wash skin thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

Section 3: Toxicological Profile (Inferred)
The toxicological properties of 6-Nitrobenzo[d]isoxazole have not been fully investigated.

However, the isoxazole moiety and the nitroaromatic group are both associated with potential

biological activity and toxicity.[7][8][9][10][11]

Acute Toxicity: Based on related compounds, it is prudent to assume that 6-
Nitrobenzo[d]isoxazole may be harmful if swallowed.[3]

Skin and Eye Irritation: Similar compounds are known to cause skin and serious eye

irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or fumes.[3][4]

Carcinogenicity: No data is available to classify the carcinogenicity of this compound. IARC

has not classified 6-Nitrobenzo[d]isoxazole.[4]

Section 4: Safe Handling and Storage
Given the inferred hazards, stringent safety protocols should be implemented when handling 6-
Nitrobenzo[d]isoxazole.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense.

Caption: Recommended PPE for handling 6-Nitrobenzo[d]isoxazole.

Engineering Controls
Ventilation: Always handle 6-Nitrobenzo[d]isoxazole in a well-ventilated area, preferably

within a certified chemical fume hood.[12]

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety

shower are readily accessible in the immediate work area.[13]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13]

Keep away from heat, sparks, and open flames.[12]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4][12]

Section 5: Emergency Procedures
A clear and practiced emergency plan is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[3][4]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[14]

Hazardous Combustion Products: Combustion may produce carbon oxides and nitrogen

oxides (NOx).[4]

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.[12]

Accidental Release Measures
The following workflow should be initiated in the event of a spill.

Caption: Step-by-step workflow for responding to a spill.

Section 6: Disposal Considerations
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Dispose of 6-Nitrobenzo[d]isoxazole and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It is recommended to use a

licensed professional waste disposal service.[4] Do not allow the product to enter drains.[4]

Section 7: Conclusion
The responsible and safe handling of 6-Nitrobenzo[d]isoxazole is paramount for the

protection of researchers and the environment. While direct safety data is limited, a

conservative approach based on the known hazards of similar chemical entities provides a

framework for minimizing risk. Adherence to the principles of good laboratory practice, including

the consistent use of appropriate personal protective equipment and engineering controls, is

essential. As new information becomes available, this guide should be updated to reflect the

most current understanding of the health and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Nitrobenzo[D]isoxazole | C7H4N2O3 | CID 44462315 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. angenechemical.com [angenechemical.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. 6-Nitrobenzothiazole | C7H4N2O2S | CID 76256 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. bepls.com [bepls.com]

8. Synthesis and Antitrypanosomal Activity of Novel 2‑Nitroimidazole-3,5-Disubstituted
Isoxazole Derivatives with Diaryl Ether and Thioether Substituents - PMC
[pmc.ncbi.nlm.nih.gov]

9. Co-ingestion of amatoxins and isoxazoles-containing mushrooms and successful
treatment: A case report - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3028926?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_356187625_6-NITROBENZOTHIAZOLECASNO2942-06-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_356187625_6-NITROBENZOTHIAZOLECASNO2942-06-5MSDS.pdf
https://www.benchchem.com/product/b3028926?utm_src=pdf-body
https://www.benchchem.com/product/b3028926?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitrobenzo_D_isoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitrobenzo_D_isoxazole
https://www.chemscene.com/16302-63-9.html
https://www.angenechemical.com/sds/33282-25-6.pdf
https://www.cdhfinechemical.com/images/product/msds/37_356187625_6-NITROBENZOTHIAZOLECASNO2942-06-5MSDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/101338?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitrobenzothiazole
https://bepls.com/beplsmay2021/6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12658631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12658631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12658631/
https://pubmed.ncbi.nlm.nih.gov/26091874/
https://pubmed.ncbi.nlm.nih.gov/26091874/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective
Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt - PMC
[pmc.ncbi.nlm.nih.gov]

11. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC
[pmc.ncbi.nlm.nih.gov]

12. fishersci.com [fishersci.com]

13. fishersci.com [fishersci.com]

14. gestis-database.dguv.de [gestis-database.dguv.de]

To cite this document: BenchChem. [Navigating the Uncharted: A Health and Safety Guide to
6-Nitrobenzo[d]isoxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028926#6-nitrobenzo-d-isoxazole-health-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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